Ethyl 2-(methylaminomethyl)thiazole-4-carboxylate

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: ethyl 2-(methylaminomethyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C8H12N2O2S/c1-3-12-8(11)6-5-13-7(10-6)4-9-2/h5,9H,3-4H2,1-2H3
• InChI Key: DMPXHUANQZFMFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)CNC

Description

Ethyl 2-(methylaminomethyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-bromomethylthiazole-4-carboxylate (4.25 g, 17 mmol) in THF (50 ml) was added to a solution of methylamine in THF (2M, 30 ml, 60 mmol) drop-wise while cooling to −10° C. The mixture was allowed to warm to room temperature and stirred for a further 30 min. The mixture was diluted with EtOAc and washed with 0.3N potassium hydrogen sulphate solution and brine. The organic phase was dried and reduced to yield ethyl 2-(methylaminomethyl)thiazole-4-carboxylate (3.06 g, 70%) as an orange oil which was used without further purification.